Cas no 338953-31-4 (2-Chloro-6-(4-Chlorophenyl)(Cyano)MethylBenzenecarbonitrile)

• Product Name: 2-Chloro-6-(4-Chlorophenyl)(Cyano)MethylBenzenecarbonitrile
• CAS No: 338953-31-4
• MF: C₁₅H₈Cl₂N₂
• MW: 287.143421173096
• MDL: MFCD00231962
• CID: 852473
• Update Time: 2026-04-29

2-Chloro-6-(4-Chlorophenyl)(Cyano)MethylBenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-((4-chlorophenyl)(cyano)methyl)benzonitrile
• 2-Chloro-6-[(4-chlorophenyl)(cyano)methyl]-benzenecarbonitrile
• 2-chloro-6-[(4-chlorophenyl)(cyano)methyl]benzenecarbonitrile
• AC1MC96X
• AG-A-40243
• CTK7C5228
• MolPort-002-345-117
• Oprea1_876633
• RP15683
• 2-Chloro-6-(4-Chlorophenyl)(Cyano)MethylBenzenecarbonitrile

• MDL： MFCD00231962
• Inchi： InChI=1S/C15H8Cl2N2/c16-11-6-4-10(5-7-11)13(8-18)12-2-1-3-15(17)14(12)9-19/h1-7,13H
• InChI Key： VMQWGOLBETUUNR-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C#N)C(=C1)Cl)C(C#N)C2=CC=C(C=C2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 104-106°C

2-Chloro-6-(4-Chlorophenyl)(Cyano)MethylBenzenecarbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles